Cas no 104587-44-2 (6H,7H-thieno2,3-cpyridine-7-thione)
6H,7H-thieno[2,3-c]pyridine-7-thione is a heterocyclic compound featuring a fused thienopyridine core with a thione functional group. This structure offers versatility in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique electronic properties and reactivity make it valuable for constructing complex molecular frameworks and sulfur-containing derivatives.
104587-44-2 structure
Product Name:6H,7H-thieno2,3-cpyridine-7-thione
CAS No:104587-44-2
MF:C7H5NS2
MW:167.251298666
MDL:MFCD18836496
CID:126293
PubChem ID:14666714
Update Time:2025-06-19
6H,7H-thieno2,3-cpyridine-7-thione Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-c]pyridine-7(6H)-thione
- Thieno[2,3-c]pyridine-7(6H)-thione (9CI)
- 6H-thieno[2,3-c]pyridine-7-thione
- 6H,7H-thieno2,3-cpyridine-7-thione
- D85363
- DTXSID20562791
- 104587-44-2
- SCHEMBL8180483
- JHQICVSZKZQLFP-UHFFFAOYSA-N
- MFCD18836496
-
- MDL: MFCD18836496
- Inchi: 1S/C7H5NS2/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9)
- InChI Key: JHQICVSZKZQLFP-UHFFFAOYSA-N
- SMILES: S1C=CC2C=CNC(C1=2)=S
Computed Properties
- Exact Mass: 166.98645
- Monoisotopic Mass: 166.98634151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 72.4Ų
Experimental Properties
- PSA: 12.03
- LogP: 2.58500
6H,7H-thieno2,3-cpyridine-7-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413235-100mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM413235-250mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM413235-1g |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM413235-5g |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95%+ | 5g |
$*** | 2023-04-03 | |
| Enamine | EN300-266054-1g |
6H,7H-thieno[2,3-c]pyridine-7-thione |
104587-44-2 | 1g |
$788.0 | 2023-09-13 | ||
| Enamine | EN300-266054-5g |
6H,7H-thieno[2,3-c]pyridine-7-thione |
104587-44-2 | 5g |
$2068.0 | 2023-09-13 | ||
| Enamine | EN300-266054-10g |
6H,7H-thieno[2,3-c]pyridine-7-thione |
104587-44-2 | 10g |
$2599.0 | 2023-09-13 | ||
| eNovation Chemicals LLC | D770194-100mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95% | 100mg |
$365 | 2024-06-07 | |
| eNovation Chemicals LLC | D770194-250mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95% | 250mg |
$650 | 2024-06-07 | |
| eNovation Chemicals LLC | D770194-1g |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95% | 1g |
$1305 | 2024-06-07 |
6H,7H-thieno2,3-cpyridine-7-thione Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:104587-44-2)6H,7H-thieno2,3-cpyridine-7-thione
Order Number:A1223115
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:49
Price ($):1145/588/332
Email:sales@amadischem.com
6H,7H-thieno2,3-cpyridine-7-thione Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:104587-44-2)6H,7H-thieno2,3-cpyridine-7-thione
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):1145/588/332